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Compound of Interest

Compound Name: 1-Boc-3-Formyl-4-hydroxyindole

Cat. No.: B1337341

An In-Depth Technical Guide to 1-Boc-3-Formyl-4-hydroxyindole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Boc-3-Formyl-4-hydroxyindole,
a key intermediate in synthetic organic chemistry and drug discovery. The document details its
molecular properties, a common synthetic protocol, and its potential applications in the
development of novel therapeutics.

Core Molecular Properties

1-Boc-3-Formyl-4-hydroxyindole, also known by its IUPAC name tert-butyl 3-formyl-4-
hydroxyindole-1-carboxylate, is a derivative of the indole scaffold. The presence of the Boc
(tert-butyloxycarbonyl) protecting group on the indole nitrogen, along with formyl and hydroxyl
functionalities, makes it a versatile building block for creating more complex molecules.

Table 1: Molecular Data for 1-Boc-3-Formyl-4-hydroxyindole
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Property Value Reference
Molecular Weight 261.27 g/mol [1112]
Molecular Formula C14H15N0O4 [1][2]

tert-butyl 3-formyl-4-
IUPAC Name _ [1]
hydroxyindole-1-carboxylate

CAS Number 404888-00-2 [1]

Synthesis of 1-Boc-3-Formyl-4-hydroxyindole

The synthesis of 1-Boc-3-Formyl-4-hydroxyindole is typically achieved through the protection
of the indole nitrogen of 4-hydroxyindole-3-carbaldehyde using di-tert-butyl dicarbonate
(Boc)20. This reaction is often catalyzed by a base such as 4-dimethylaminopyridine (DMAP) in
an appropriate solvent.

Experimental Protocol: Boc Protection of 4-
hydroxyindole-3-carbaldehyde

This protocol is based on a common method for the N-Boc protection of indoles.[2]

Materials:

4-Hydroxyindole-3-carbaldehyde

Di-tert-butyl dicarbonate ((Boc)20)

4-Dimethylaminopyridine (DMAP)

Triethylamine (EtsN)

Dichloromethane (CHzCl2)

Standard glassware for organic synthesis

Procedure:
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 Dissolve 4-hydroxyindole-3-carbaldehyde in dichloromethane in a round-bottom flask.
« To this solution, add triethylamine and a catalytic amount of DMAP.

o Add di-tert-butyl dicarbonate to the mixture.

» Allow the reaction to stir at room temperature for approximately 2 hours.[2]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

« Upon completion, the reaction mixture is typically worked up by washing with aqueous
solutions to remove excess reagents and byproducts.

e The organic layer is dried over an anhydrous salt (e.g., Na2S0Oa), filtered, and concentrated
under reduced pressure.

e The crude product can be purified by column chromatography on silica gel to yield pure 1-
Boc-3-Formyl-4-hydroxyindole.

Synthesis Workflow Diagram

Synthesis Workflow of 1-Boc-3-Formyl-4-hydroxyindole
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Caption: Synthesis workflow for 1-Boc-3-Formyl-4-hydroxyindole.
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Role in Drug Discovery and Development

Indole-based structures are prevalent in many biologically active compounds and approved
drugs. The functional groups present in 1-Boc-3-Formyl-4-hydroxyindole make it a valuable
intermediate for medicinal chemists.

e The Formyl Group (at C3): This aldehyde can be readily converted into a variety of other
functional groups. It can undergo reductive amination to introduce diverse amine side chains,
Wittig reactions to form alkenes, or oxidation to a carboxylic acid.

e The Hydroxyl Group (at C4): The phenolic hydroxyl group can be alkylated or acylated to
generate ether or ester derivatives, respectively. This position is crucial for modulating
properties like solubility and for establishing hydrogen bond interactions with biological
targets.

e The Boc-Protected Nitrogen: The Boc group provides temporary protection to the indole
nitrogen, preventing unwanted side reactions during the modification of other parts of the
molecule. It can be easily removed under acidic conditions to reveal the N-H group, which
can then be further functionalized.

These features allow for the systematic exploration of the chemical space around the indole
scaffold, a key strategy in lead optimization during drug discovery.

Logical Workflow in Medicinal Chemistry
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Role of 1-Boc-3-Formyl-4-hydroxyindole in Drug Discovery
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Caption: Logical workflow illustrating the use of the title compound in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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